Cas no 942006-18-0 (N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide)

• Product name: N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide
• CAS No: 942006-18-0
• MF: C₂₃H₂₂N₂O₃S
• MW: 406.497384548187
• CID: 5503437

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]-2-methylbenzamide
• N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide

• Inchi： 1S/C23H22N2O3S/c1-17-8-5-6-12-21(17)23(26)24-19-13-14-22-18(16-19)9-7-15-25(22)29(27,28)20-10-3-2-4-11-20/h2-6,8,10-14,16H,7,9,15H2,1H3,(H,24,26)
• InChI Key： QDFLDPOUKDQOSC-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1=CC=CC=C1)(=O)=O)(=O)C1=CC=CC=C1C

Additional information on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide

N-1-(Benzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-6-Yl-2-Methylbenzamide (CAS No. 942006-18-0): A Comprehensive Overview

N-1-(Benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide (CAS No. 942006-18-0) is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzamides and features a unique combination of functional groups, including a benzenesulfonyl group and a tetrahydroquinoline moiety. The structure of this compound is characterized by its aromatic rings and the presence of sulfur atoms in the sulfonyl group, which contributes to its chemical stability and reactivity.

The synthesis of N-1-(Benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide involves a series of carefully designed reactions that leverage modern organic chemistry techniques. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing side reactions. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for high-purity compounds in pharmaceutical and agrochemical industries.

One of the most intriguing aspects of N-1-(Benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide is its pharmacological profile. Studies conducted in vitro have demonstrated its potential as a modulator of key cellular pathways involved in inflammation and oxidative stress. For example, recent research has highlighted its ability to inhibit certain enzymes associated with chronic inflammatory diseases, such as rheumatoid arthritis and neurodegenerative disorders. This suggests that the compound could serve as a lead molecule for the development of novel therapeutic agents targeting these conditions.

In addition to its pharmacological applications, N-1-(Benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylbenzamide has shown promise in materials science. Its rigid molecular structure and ability to form stable crystalline phases make it an attractive candidate for use in organic electronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. Initial findings indicate that the compound exhibits favorable electronic properties, including high charge carrier mobility and excellent thermal stability.

The environmental impact of N-1-(Benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-Yl-2-Methylbenzamide is another critical area of investigation. As concerns about chemical pollution continue to grow, understanding the biodegradability and toxicity of this compound is essential for its sustainable use. Recent studies have focused on assessing its ecotoxicological profile using standardized assays. Results suggest that under controlled conditions, the compound demonstrates low acute toxicity to aquatic organisms. However, further research is needed to evaluate its long-term effects on ecosystems.

From a manufacturing perspective, the production scale-up of N-1-(Benzenesulfonyl)-1,2,3,tetrahydroquinolin6Yl 2 methylbenzamide presents both opportunities and challenges. The scalability of synthetic routes must be carefully optimized to ensure cost-effective production while maintaining product quality. Advances in process analytical technology (PAT) have enabled real-time monitoring of critical quality attributes during synthesis, thereby enhancing process control and reducing waste.

In conclusion,N 1 Benzenesulfonyl 1 2 3 4 tetrahydroquinolin 6 YL 2 methylbenzamide CAS No 942006 18 0 stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure positions it as a valuable tool for researchers in drug discovery materials science and environmental chemistry. As ongoing studies continue to uncover new insights into its properties further innovations are expected which will undoubtedly expand its utility in both academic and industrial settings.